Cas no 891864-97-4 (4-Amino-3-methoxybenzyl bromide)

• Product Name: 4-Amino-3-methoxybenzyl bromide
• CAS No: 891864-97-4
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 4960823
• Update Time: 2025-06-15

4-Amino-3-methoxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-methoxybenzyl bromide
• 4-Amino-3-methoxybenzyl bromide

• Inchi： 1S/C8H10BrNO/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4H,5,10H2,1H3
• InChI Key： DNOYSZGCTUEWHB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2

Additional information on 4-Amino-3-methoxybenzyl bromide

Comprehensive Overview of 4-Amino-3-methoxybenzyl bromide (CAS No. 891864-97-4)

4-Amino-3-methoxybenzyl bromide (CAS No. 891864-97-4) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This brominated aromatic amine derivative is particularly valued for its role as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring both an amino group and a methoxy group, makes it a critical building block for developing compounds with potential therapeutic applications. Researchers often focus on its reactivity in nucleophilic substitution reactions, which is a key area of interest in modern organic chemistry.

The compound’s CAS number 891864-97-4 is frequently searched in scientific databases, reflecting its importance in academic and industrial settings. Recent trends highlight growing interest in sustainable synthesis methods for such intermediates, aligning with the global push toward green chemistry. Questions like *"How to optimize the yield of 4-Amino-3-methoxybenzyl bromide?"* or *"What are the latest applications of brominated aromatic amines in drug discovery?"* are common among researchers, underscoring the need for detailed technical insights.

From a structural perspective, the presence of the methoxybenzyl moiety in 4-Amino-3-methoxybenzyl bromide enhances its stability and solubility in organic solvents, a feature exploited in cross-coupling reactions. This property is particularly relevant in the design of small-molecule inhibitors and ligands for catalysis, topics gaining traction in peer-reviewed literature. Additionally, its amino group allows for further functionalization, making it a candidate for peptide mimetics and bioconjugation strategies.

In the context of search engine optimization (SEO), terms like *"4-Amino-3-methoxybenzyl bromide supplier"*, *"CAS 891864-97-4 technical data"*, and *"bromobenzyl derivatives in medicinal chemistry"* are highly searched, indicating commercial and academic demand. To address these queries, this article emphasizes the compound’s purity standards, handling protocols, and storage conditions, which are critical for laboratory safety and reproducibility.

Emerging applications of 4-Amino-3-methoxybenzyl bromide include its use in fluorescent probes and materials science, where its photophysical properties are explored. The compound’s adaptability in multistep synthetic routes is another focal point, especially in the development of heterocyclic compounds. As the pharmaceutical industry shifts toward targeted therapies, the demand for high-quality intermediates like this is expected to rise.

To conclude, 4-Amino-3-methoxybenzyl bromide (CAS No. 891864-97-4) remains a pivotal reagent in synthetic chemistry, with expanding relevance in cutting-edge research. By addressing both fundamental properties and contemporary applications, this overview aims to serve as a reliable resource for chemists and procurement specialists alike.